Cas no 1807190-86-8 (Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate)

• Product Name: Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate
• CAS No: 1807190-86-8
• MF: C₁₁H₉F₂NO₂S
• MW: 257.25646853447
• CID: 4956971
• Update Time: 2025-06-08

Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate

• Inchi： 1S/C11H9F2NO2S/c1-2-16-11(15)7-4-8(10(12)13)9(17)3-6(7)5-14/h3-4,10,17H,2H2,1H3
• InChI Key： IDAYWUMKFMSTEO-UHFFFAOYSA-N
• SMILES： SC1=CC(C#N)=C(C(=O)OCC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 2.6
• Topological Polar Surface Area: 51.1

Additional information on Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate

Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate (CAS No. 1807190-86-8): A Comprehensive Overview

Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate (CAS No. 1807190-86-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound is characterized by its cyano, difluoromethyl, and mercapto functional groups, which contribute to its distinct chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate is C₁₁H₉F₂NOS, and its molecular weight is approximately 246.25 g/mol. The presence of the cyano group imparts strong electron-withdrawing properties, while the difluoromethyl group enhances the compound's lipophilicity and metabolic stability. The mercapto group, on the other hand, provides reactivity and can participate in various chemical reactions, making this compound a valuable building block in synthetic chemistry.

In the pharmaceutical industry, Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate has shown promise as an intermediate in the synthesis of novel drugs. Recent studies have explored its potential as a scaffold for developing compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The cyano group in Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate can be converted into various functional groups through well-established chemical transformations. This versatility makes it an attractive starting material for the synthesis of complex molecules with diverse biological activities. Additionally, the difluoromethyl group has been shown to improve the pharmacokinetic properties of drug candidates by enhancing their metabolic stability and reducing their susceptibility to enzymatic degradation.

The mercapto group in Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate is particularly noteworthy for its reactivity. It can undergo thiol-disulfide exchange reactions, making it useful in the formation of disulfide bonds in peptides and proteins. This property has been exploited in the development of bioconjugates and targeted drug delivery systems. For example, a study published in Biomaterials in 2022 demonstrated that conjugates derived from this compound could effectively deliver therapeutic agents to specific cellular targets.

In materials science, Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate has found applications as a monomer for polymer synthesis. The presence of the cyano and difluoromethyl groups imparts unique mechanical and thermal properties to the resulting polymers, making them suitable for use in advanced materials such as coatings, adhesives, and electronic devices. A recent study published in Macromolecules highlighted the excellent thermal stability and mechanical strength of polymers synthesized from this compound.

The synthesis of Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and thiolysis reactions. Advances in catalytic methods have also improved the efficiency and selectivity of these syntheses, making it more accessible for large-scale production.

Safety considerations are paramount when handling Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound securely to prevent accidental spills or exposure.

In conclusion, Ethyl 2-cyano-5-difluoromethyl-4-mercaptobenzoate (CAS No. 1807190-86-8) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique combination of functional groups makes it a valuable tool for researchers and chemists working on innovative solutions in pharmaceuticals, materials science, and chemical synthesis. As research continues to uncover new possibilities for this compound, its importance is likely to grow even further.